CID 146030148

• Molecular Formula: C22H29Ge
• Molecular Weight: 366.1 g/mol
• InChI: InChI=1S/C22H29Ge/c1-17(2)21-15-14-18(3)16-22(21)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18-,21-,22-/m0/s1
• InChI Key: KKUVGVNUTGUDRE-NYVOZVTQSA-N
• Isomeric SMILES: C[C@H]1CC[C@H]([C@H](C1)[Ge](C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
• Canonical SMILES: CC1CCC(C(C1)[Ge](C2=CC=CC=C2)C3=CC=CC=C3)C(C)C

Description

The compound with the identifier “CID 146030148” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 146030148 involves specific synthetic routes and reaction conditions. These methods typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired chemical structure. The synthesis may involve multiple steps, including the formation of intermediate compounds that are subsequently transformed into the final product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: CID 146030148 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and enhancing its properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction’s outcome and efficiency.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can include derivatives with enhanced chemical stability, reactivity, or biological activity.

Scientific Research Applications

CID 146030148 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe for studying biochemical pathways and interactions. In medicine, the compound could be investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties. In industry, this compound might be utilized in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of CID 146030148 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or activation, modulation of signaling pathways, or alteration of gene expression. Understanding the compound’s mechanism of action is crucial for elucidating its potential therapeutic applications and optimizing its efficacy and safety.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 146030148 include other chemical entities with comparable structures and properties. These compounds may share similar functional groups or molecular frameworks, making them relevant for comparative studies.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties that distinguish it from other similar compounds. These unique features may include higher reactivity, selectivity, or stability, making this compound particularly valuable for certain applications.

Conclusion

This compound is a compound with significant potential in various scientific and industrial fields Its unique chemical properties, diverse reactivity, and wide range of applications make it a valuable subject for further research and development